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Compound of Interest

Compound Name: Cyclohexaneacetic acid

Cat. No.: B165959 Get Quote

An In-depth Technical Guide to
Cyclohexaneacetic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the physicochemical properties,

experimental protocols, and potential applications of Cyclohexaneacetic acid. The data is

presented to support research and development activities in the pharmaceutical and chemical

industries.

Physicochemical Properties of Cyclohexaneacetic
Acid
Cyclohexaneacetic acid, also known as cyclohexylacetic acid, is a carboxylic acid derivative

of cyclohexane. Its chemical properties make it a subject of interest in various research and

synthetic applications.
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Property Value References

CAS Number 5292-21-7 [1][2][3][4]

Molecular Weight 142.20 g/mol [1]

Molecular Formula C8H14O2 [2]

Synonyms
Cyclohexylacetic acid,

Cyclohexylethanoic acid
[2][4]

Melting Point 28-32 °C [1][4]

Boiling Point 242-244 °C [1][4]

Density 1.007 g/mL at 25 °C [1][4]

Refractive Index n20/D 1.463 [1]

Experimental Protocols
Detailed experimental protocols are crucial for the accurate and reproducible study of chemical

compounds. Below are methodologies for key experiments involving Cyclohexaneacetic acid.

Synthesis of Cyclohexaneacetic Acid Derivatives:

A common experimental procedure involves the synthesis of amide derivatives of

Cyclohexaneacetic acid to explore their biological activities.

Objective: To synthesize a series of Cyclohexaneacetic acid amides.

Methodology:

Activation of Carboxylic Acid: Cyclohexaneacetic acid is dissolved in a suitable solvent

(e.g., dichloromethane). An activating agent such as thionyl chloride or a carbodiimide is

added to convert the carboxylic acid to a more reactive species (e.g., an acyl chloride or

an activated ester).

Amide Formation: The desired amine is added to the reaction mixture. The reaction is

typically stirred at room temperature or slightly elevated temperatures to facilitate the
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formation of the amide bond.

Work-up and Purification: The reaction mixture is washed with aqueous solutions to

remove unreacted reagents and byproducts. The organic layer is dried, and the solvent is

removed under reduced pressure. The resulting crude product is purified by

recrystallization or column chromatography.

Characterization: The synthesized amides are characterized by spectroscopic methods such

as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) to confirm their

structure and purity.

Logical Workflow for a Hypothetical Research
Application
The following diagram illustrates a potential workflow for the investigation of

Cyclohexaneacetic acid as a precursor for a novel therapeutic agent.
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Start: Identify Cyclohexaneacetic Acid as a Scaffold
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Caption: Drug discovery workflow starting with Cyclohexaneacetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Cyclohexaneacetic acid ≥99 Cyclohexylacetic acid [sigmaaldrich.com]

2. Cyclohexaneacetic acid [webbook.nist.gov]

3. Cyclohexaneacetic acid | CAS#:5292-21-7 | Chemsrc [chemsrc.com]

4. Cyclohexylacetic acid | 5292-21-7 [chemicalbook.com]

To cite this document: BenchChem. [CAS number and molecular weight of
Cyclohexaneacetic acid.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165959#cas-number-and-molecular-weight-of-
cyclohexaneacetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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